(-)-Neoavarone
(-)-Neoavarone
Brand Name:
Vulcanchem
CAS No.:
129445-46-1
VCID:
VC21181799
InChI:
InChI=1S/C21H28O2/c1-14-6-5-7-19-20(14,3)11-10-15(2)21(19,4)13-16-12-17(22)8-9-18(16)23/h8-9,12,15,19H,1,5-7,10-11,13H2,2-4H3/t15-,19+,20+,21+/m0/s1
SMILES:
CC1CCC2(C(C1(C)CC3=CC(=O)C=CC3=O)CCCC2=C)C
Molecular Formula:
C21H28O2
Molecular Weight:
312.4 g/mol
(-)-Neoavarone
CAS No.: 129445-46-1
Cat. No.: VC21181799
Molecular Formula: C21H28O2
Molecular Weight: 312.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 129445-46-1 |
|---|---|
| Molecular Formula | C21H28O2 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | 2-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]cyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C21H28O2/c1-14-6-5-7-19-20(14,3)11-10-15(2)21(19,4)13-16-12-17(22)8-9-18(16)23/h8-9,12,15,19H,1,5-7,10-11,13H2,2-4H3/t15-,19+,20+,21+/m0/s1 |
| Standard InChI Key | NXIFNLNXFPAWTO-LWILDLIXSA-N |
| Isomeric SMILES | C[C@H]1CC[C@]2([C@H]([C@]1(C)CC3=CC(=O)C=CC3=O)CCCC2=C)C |
| SMILES | CC1CCC2(C(C1(C)CC3=CC(=O)C=CC3=O)CCCC2=C)C |
| Canonical SMILES | CC1CCC2(C(C1(C)CC3=CC(=O)C=CC3=O)CCCC2=C)C |
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